N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide

• IUPAC Name: N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide
• InChI: InChI=1S/C7H10N2O3S2/c1-5(10)9-4-6-2-3-7(13-6)14(8,11)12/h2-3H,4H2,1H3,(H,9,10)(H2,8,11,12)
• InChI Key: QFFRRRHCTJPLLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(S1)S(=O)(=O)N
• Molecular Formula: C7H10N2O3S2
• Molecular Weight: 234.3 g/mol

Description

N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, also known as ST045849, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a sulfonamide derivative that has been shown to exhibit antitumor and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Evaluation in Antimicrobial Activities

Research into the synthesis and antimicrobial evaluation of novel compounds incorporating sulfamoyl moieties, such as N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, has shown promising results. For instance, Darwish et al. (2014) explored the synthesis of new heterocyclic compounds bearing a sulfamoyl moiety for potential use as antimicrobial agents. This study involved creating a variety of compounds through reactions with N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, leading to derivatives with potential antibacterial and antifungal properties. The synthesized compounds were evaluated in vitro for their antimicrobial activities, demonstrating significant efficacy (Darwish et al., 2014).

Structural Modification and Binding Affinity Studies

Modafinil, a compound related to N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, has been studied for its unique binding affinity to dopamine transporters, differing from traditional inhibitors like cocaine. Okunola-Bakare et al. (2014) synthesized analogs of modafinil to investigate structural requirements for this divergent binding mode, identifying modifications that enhanced binding affinity for dopamine transporters and selectivity over serotonin transporters. This research offers insights into the structural elements critical for the activity of compounds related to N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide (Okunola-Bakare et al., 2014).

Coordination Complexes and Antioxidant Activity

The study of coordination complexes constructed from pyrazole-acetamide derivatives, including those related to N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, has revealed interesting findings on the self-assembly process and antioxidant activity. Chkirate et al. (2019) synthesized and characterized Co(II) and Cu(II) coordination complexes, demonstrating their significant antioxidant activity. This suggests potential applications of N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide derivatives in developing antioxidant agents (Chkirate et al., 2019).

Application in Synthesis of Erythrinanes

The use of N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide derivatives in the synthesis of complex organic structures like erythrinanes has been demonstrated. Chikaoka et al. (2003) successfully utilized N-[2-(3,4-dimethoxyphenyl)ethyl]-alpha-(methylthio)acetamide in Mn(III)/Cu(II)-mediated oxidative radical cyclizations, leading to the formation of erythrinanes. This research highlights the potential of sulfamoylacetamide derivatives in synthetic organic chemistry (Chikaoka et al., 2003).